Cas no 2293391-39-4 ({Spiro[2.5]octan-6-yl}methanesulfonyl fluoride)

• Product Name: {Spiro[2.5]octan-6-yl}methanesulfonyl fluoride
• CAS No: 2293391-39-4
• MF: C₉H₁₅FO₂S
• MW: 206.277605295181
• CID: 6287134
• PubChem ID: 165898145
• Update Time: 2025-10-30

{Spiro[2.5]octan-6-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2293391-39-4
• {spiro[2.5]octan-6-yl}methanesulfonyl fluoride
• EN300-3768925
• {Spiro[2.5]octan-6-yl}methanesulfonyl fluoride

• Inchi： 1S/C9H15FO2S/c10-13(11,12)7-8-1-3-9(4-2-8)5-6-9/h8H,1-7H2
• InChI Key： LMEWGNLKOFLLKI-UHFFFAOYSA-N
• SMILES： S(CC1CCC2(CC1)CC2)(=O)(=O)F

Computed Properties

• Exact Mass: 206.07767905g/mol
• Monoisotopic Mass: 206.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on {Spiro[2.5]octan-6-yl}methanesulfonyl fluoride

Spiro[2.5]octan-6-yl Methanesulfonyl Fluoride: A Comprehensive Overview

Spiro[2.5]octan-6-yl methanesulfonyl fluoride, with the CAS number 2293391-39-4, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a methanesulfonyl group with a fluorine atom in a highly specific arrangement. The spirocyclic framework of this molecule provides it with distinctive physical and chemical properties, making it a valuable component in various research and industrial applications.

The name Spiro[2.5]octan-6-yl methanesulfonyl fluoride itself is a testament to the compound's structural complexity. The "spiro" prefix indicates the presence of two rings joined at a single atom, while the "[2.5]" denotes the number of atoms in each ring. The "octan" part refers to an eight-membered ring system, and the "6-yl" specifies the position of the substituent on the spirocyclic structure. The methanesulfonyl group (SO₂CH₃) attached to this spirocyclic framework introduces additional functionality, enhancing the compound's reactivity and versatility.

Recent studies have highlighted the potential of Spiro[2.5]octan-6-yl methanesulfonyl fluoride in drug discovery and materials science. Its unique structure allows for precise control over molecular interactions, making it an ideal candidate for designing novel pharmaceutical agents or advanced materials with tailored properties. Researchers have also explored its role in catalytic processes, where its ability to act as a Lewis acid or nucleophile has proven advantageous in facilitating various organic transformations.

One of the most intriguing aspects of this compound is its ability to participate in enantioselective reactions. By leveraging its chiral spirocyclic framework, chemists have developed asymmetric synthesis routes that yield high enantiomeric excess (ee) in target molecules. This property has significant implications for the production of chiral drugs and agrochemicals, where stereochemistry plays a critical role in determining biological activity.

Furthermore, the fluorine atom in Spiro[2.5]octan-6-yl methanesulfonyl fluoride contributes to its electronic properties, making it an attractive candidate for applications in fluorinated materials science. Fluorinated compounds are known for their stability, lipophilicity, and resistance to environmental degradation, attributes that are highly desirable in industries ranging from electronics to pharmaceuticals.

In terms of synthesis, several methodologies have been reported for the preparation of this compound. These methods typically involve multi-step processes that combine spirocyclic ring formation with functional group transformations. Recent advancements have focused on optimizing these syntheses to improve yields and reduce costs, making large-scale production more feasible.

The physical properties of Spiro[2.5]octan-6-yl methanesulfonyl fluoride, including its melting point, boiling point, and solubility characteristics, are also areas of active research interest. Understanding these properties is essential for determining its suitability for various applications and for developing safe handling procedures in industrial settings.

In conclusion, Spiro[2.5]octan-6-yl methanesulfonyl fluoride (CAS No 2293391-39-4) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool for researchers seeking to push the boundaries of organic chemistry and materials science.